1-[(6-methoxypyridin-3-yl)methyl]-1H-1,3-benzodiazol-2-amine

• IUPAC Name: 1-[(6-methoxypyridin-3-yl)methyl]benzimidazol-2-amine
• InChI: InChI=1S/C14H14N4O/c1-19-13-7-6-10(8-16-13)9-18-12-5-3-2-4-11(12)17-14(18)15/h2-8H,9H2,1H3,(H2,15,17)
• InChI Key: JXZAZQJVOWUWSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)CN2C3=CC=CC=C3N=C2N
• Molecular Formula: C14H14N4O
• Molecular Weight: 254.29 g/mol

Description

1-[(6-methoxypyridin-3-yl)methyl]-1H-1,3-benzodiazol-2-amine, also known as MPBD, is a novel compound that has recently gained attention in scientific research. It belongs to the class of benzodiazepines, which are widely used in the treatment of anxiety and insomnia. However, MPBD has a unique chemical structure that distinguishes it from other benzodiazepines, making it a promising candidate for further investigation.

Scientific Research Applications

Structural Analysis and Hydrogen Bonding

The compound 1-[(6-methoxypyridin-3-yl)methyl]-1H-1,3-benzodiazol-2-amine, as part of N,4-diheteroaryl 2-aminothiazoles, shows significant structural characteristics, including distinct protonation sites and hydrogen bonding patterns. The structural elucidation of these compounds, through crystallography, reveals varied molecular conformations and intermolecular hydrogen bonding, which are crucial for understanding their reactivity and interaction with biological targets. For instance, in mono-hydrobromide salts of related compounds, different sites of protonation lead to distinctly different hydrogen bonding patterns, contributing to a three-dimensional hydrogen-bonded network in one instance, and zigzag chains in another, showcasing the compound's potential for forming varied and complex molecular architectures (Böck et al., 2021).

Synthesis and Characterization

The synthetic versatility of the compound is highlighted through its incorporation into various chemical structures, including pyrazole derivatives and benzothiazole compounds. These derivatives exhibit a range of biological activities, potentially useful in developing novel pharmacophores. The detailed synthesis and characterization of these compounds, including X-Ray crystallography, provide valuable insights into the structure-activity relationships that are fundamental in drug design and development processes. The synthesis of such derivatives not only extends the chemical space of this compound but also opens avenues for the identification of new biological activities and pharmacophore sites (Titi et al., 2020).

Biological Activity Studies

The compound also serves as a precursor for various derivatives with potential biological activities. Studies on derivatives of 1-[(6-methoxypyridin-3-yl)methyl]-1H-1,3-benzodiazol-2-amine have revealed properties like antimicrobial, antifungal, and antitumor activities, underscoring the compound’s role in the development of new therapeutic agents. The exploration of its derivatives in biological activity studies not only broadens the understanding of its pharmacological potential but also contributes to the discovery of new drugs with improved efficacy and safety profiles (Uma et al., 2017).